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Compound of Interest

Compound Name: 5-Chloro-2-methylaniline

Cat. No.: B043014

Essential Safety and Handling Guide for 5-
Chloro-2-methylaniline

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of
5-Chloro-2-methylaniline (CAS No. 95-79-4). Adherence to these procedures is essential to
minimize risk and ensure a safe laboratory environment.

Hazard Overview

5-Chloro-2-methylaniline is a hazardous chemical with the following classifications:

Acute Toxicity: Harmful if swallowed or in contact with skin.[1][2]

Eye Damage/Irritation: Causes serious eye irritation.[1][2]

Carcinogenicity: Suspected of causing cancer.[2]

Skin Irritation: May cause skin irritation.[1]

Respiratory Irritation: May cause respiratory irritation.[1]
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Absorption through the skin and inhalation are potential routes of exposure.[2]

Quantitative Data Summary

The following table summarizes key quantitative data for 5-Chloro-2-methylaniline.

Property Value Source
CAS Number 95-79-4 [11[3]
Molecular Formula C7HsCIN [11[3]
Molecular Weight 141.60 g/mol [1]

Clear yellow to light brown

liquid after melting; Grayish-
Appearance ) ] [1][2]
white solid at room

temperature.
Melting Point 26 °C (78.8 °F) [2]
Boiling Point 242 - 245 °C (468 - 473 °F) [2]
Flash Point 160 °C (320 °F) [4]
Density 1.18 g/cm3 at 22 °C [2]
Vapor Pressure 0.45 hPa at 50 °C [2]

No specific OSHA PEL or

ACGIH TLV has been
Occupational Exposure Limits established for this compound.
(OELs) It is recommended to keep

exposure to an absolute

minimum.

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling 5-Chloro-2-methylaniline.
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PPE Category

Specification

Rationale

Hand Protection

Chemical-impermeable gloves
(e.g., Nitrile, Neoprene, or
Butyl rubber). Glove thickness
and material should be
selected based on the specific
laboratory task and duration.
Regularly inspect gloves for
any signs of degradation or
perforation before and during

use.

To prevent skin contact, as the
substance is harmful upon

dermal absorption.

Eye and Face Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US)
standards. A face shield should
be worn in situations with a

higher risk of splashing.

To protect against serious eye
irritation from splashes or

vapors.

Skin and Body Protection

A lab coat or chemical-
resistant apron must be worn.
For larger quantities or tasks
with a high risk of exposure,
fire/flame resistant and
impervious clothing is
recommended.

To protect the skin from

accidental contact.

Respiratory Protection

A NIOSH-approved respirator
with an appropriate cartridge
should be used if there is a risk
of inhalation, if working outside
of a fume hood, or if exposure
limits are exceeded. A full-face
respirator may be necessary in

certain situations.

To prevent respiratory tract
irritation and systemic toxicity
from inhalation of vapors or

aerosols.

Operational Plan: Step-by-Step Handling Procedure
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This protocol outlines the safe handling of 5-Chloro-2-methylaniline in a laboratory setting.

4.1. Pre-Handling Preparations

Risk Assessment: Conduct a thorough risk assessment for the planned experiment,
identifying potential hazards and exposure scenarios.

Fume Hood: Ensure a certified and operational chemical fume hood is available. All handling
of 5-Chloro-2-methylaniline should occur within the fume hood.

PPE Check: Don the appropriate PPE as specified in the table above. Inspect all PPE for
integrity.

Spill Kit: Confirm that a spill kit containing appropriate absorbent materials is readily
accessible.

Emergency Equipment: Locate the nearest safety shower and eyewash station and ensure
the access is unobstructed.

4.2. Handling Protocol

Transfer: When transferring the chemical, do so carefully to avoid splashing or creating
aerosols. Use a funnel for liquid transfers into containers with narrow openings.

Weighing: If weighing the solid form, do so in a fume hood on a tared and stable weigh boat
or paper.

Heating: If heating is required, use a well-controlled heating mantle or water bath. Avoid
open flames.

Housekeeping: Maintain a clean and organized workspace within the fume hood to minimize
the risk of spills and contamination.

4.3. Post-Handling Procedures

o Decontamination: Wipe down the work surface in the fume hood with an appropriate solvent
(e.g., ethanol) and then with soap and water.
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o PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Gloves
should be removed last and disposed of as contaminated waste.

e Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan

All waste materials contaminated with 5-Chloro-2-methylaniline must be treated as hazardous
waste.

5.1. Waste Segregation and Collection

o Solid Waste: Collect all contaminated solid waste, including gloves, weigh boats, and
absorbent materials, in a designated, labeled, and sealed hazardous waste container.[5]

» Liquid Waste: Collect all liquid waste containing 5-Chloro-2-methylaniline in a separate,
compatible, and clearly labeled hazardous waste container. Do not mix with other
incompatible waste streams.

o Empty Containers: "Empty" containers that held 5-Chloro-2-methylaniline must be triple-
rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous
liquid waste. After rinsing, the container can be disposed of according to institutional
guidelines.[6]

5.2. Storage and Disposal

o Storage: Store hazardous waste containers in a designated, well-ventilated, and secondary
containment area away from incompatible materials.

o Labeling: Ensure all waste containers are accurately labeled with the words "Hazardous
Waste," the full chemical name "5-Chloro-2-methylaniline,” and the associated hazards.

o Disposal: Arrange for the disposal of the hazardous waste through your institution's
environmental health and safety office or a licensed hazardous waste disposal contractor. Do
not dispose of this chemical down the drain.[6]

Emergency Procedures
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6.1. Spills

o Small Spills (within a fume hood):

Alert others in the immediate area.

[¢]

[¢]

Wearing appropriate PPE, absorb the spill with an inert, non-combustible absorbent
material.

Collect the contaminated absorbent material into a sealed container for hazardous waste

[e]

disposal.

[¢]

Decontaminate the area with a suitable solvent and then soap and water.

o Large Spills (outside of a fume hood):

Evacuate the immediate area and alert others.

o

[¢]

If safe to do so, eliminate all ignition sources.

[e]

Close the laboratory doors and prevent entry.

[e]

Contact your institution's emergency response team or environmental health and safety
office immediately.

6.2. First Aid

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek immediate medical attention.

« Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty
of soap and water for at least 15 minutes. Seek immediate medical attention.[2]

« Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[2]
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 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[2]

Workflow Diagram
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Caption: Workflow for the safe handling and disposal of 5-Chloro-2-methylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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